Cas no 2228916-14-9 (2-{1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropyl}propan-2-amine)

2-{1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropyl}propan-2-amine structure
2228916-14-9 structure
Product Name:2-{1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropyl}propan-2-amine
CAS No:2228916-14-9
MF:C13H17N5
MW:243.307581663132
CID:6139907
PubChem ID:165652255
Update Time:2025-07-25

2-{1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropyl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-{1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropyl}propan-2-amine
    • 2228916-14-9
    • EN300-1781521
    • 2-{1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]cyclopropyl}propan-2-amine
    • Inchi: 1S/C13H17N5/c1-12(2,14)13(5-6-13)10-3-4-11(16-7-10)18-9-15-8-17-18/h3-4,7-9H,5-6,14H2,1-2H3
    • InChI Key: CXTDQWPXFDALCW-UHFFFAOYSA-N
    • SMILES: NC(C)(C)C1(C2C=NC(=CC=2)N2C=NC=N2)CC1

Computed Properties

  • Exact Mass: 243.14839556g/mol
  • Monoisotopic Mass: 243.14839556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 69.6Ų

2-{1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropyl}propan-2-amine Pricemore >>

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2-{1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropyl}propan-2-amine Related Literature

Additional information on 2-{1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropyl}propan-2-amine

Introduction to 2-{1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropyl}propan-2-amine (CAS No. 2228916-14-9)

2-{1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropyl}propan-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. With the CAS number 2228916-14-9, this molecule represents a confluence of structural complexity and potential biological activity, making it a subject of intense research interest. The compound’s structure incorporates several key pharmacophoric elements, including a cyclopropyl ring, a pyridine moiety, and a triazole group, which are known to contribute to its unique chemical and biological properties.

The cyclopropyl group in the molecular framework is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This structural feature has been widely explored in medicinal chemistry for its role in improving pharmacokinetic profiles. The pyridine ring, on the other hand, is a common scaffold in many bioactive molecules and is often involved in hydrogen bonding interactions with biological targets. In this compound, the pyridine ring is further functionalized with a triazole moiety, which is known for its versatility in modulating biological pathways.

The triazole group is a heterocyclic compound that has been extensively studied for its antimicrobial, antiviral, and anti-inflammatory properties. Its incorporation into the molecular structure of 2-{1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropyl}propan-2-amine suggests that the compound may exhibit similar therapeutic effects. Recent studies have shown that triazole derivatives can interact with various enzymes and receptors, making them promising candidates for drug development. The presence of multiple nitrogen atoms in the triazole ring also enhances its ability to form hydrogen bonds, which is crucial for achieving high affinity binding to biological targets.

One of the most compelling aspects of 2-{1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropyl}propan-2-amine is its potential as a lead compound for the development of novel therapeutics. The combination of a cyclopropyl ring, a pyridine moiety, and a triazole group creates a unique chemical profile that may be exploited for targeting specific disease pathways. For instance, studies have indicated that such structural motifs can interact with enzymes involved in cancer metabolism and inflammation. The compound’s ability to modulate these pathways could make it a valuable asset in the fight against chronic diseases.

In recent years, there has been growing interest in the development of small molecule inhibitors that can selectively target disease-causing proteins. 2-{1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropyl}propan-2-am ine fits well within this paradigm due to its multifaceted structural features. The cyclopropyl ring contributes to its stability and bioavailability, while the pyridine and triazole groups provide interaction sites with potential therapeutic targets. This makes it an attractive candidate for further investigation in preclinical studies.

The synthesis of 2-{1-6-(1H - 12 4 - tri azol - 11 - yl ) py ridin - 33 - yl c yclo prop yl } pro pan - 22 - am ine (CAS No. 2228916 - 14 - 9) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of key intermediates such as substituted pyridines and triazoles. These intermediates are then coupled using transition metal-catalyzed reactions or traditional coupling methods to form the final product. The use of advanced synthetic techniques ensures high yield and purity of the compound.

The chemical properties of 2-{ 11 - 6 -( 11 H - 11 , 22 ,44 - tri az ol -11 - yl ) py ridin -33 - yl c yclo prop yl } pro pan -22 am ine have been thoroughly characterized using spectroscopic methods such as NMR spectroscopy (nuclear magnetic resonance), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, computational methods such as molecular modeling have been employed to predict how the compound might interact with biological targets.

One of the most exciting aspects of studying 2-{ 11 -66 -(11 H -11 ,22 ,44-tria z ol--y l ) p y ridin --33-y l c yclo prop yl } pro pan --22 am ine is its potential application in addressing unmet medical needs. Researchers are exploring its efficacy in models of inflammation and cancer by investigating its interactions with key signaling pathways. Preliminary data suggest that the compound can modulate inflammatory responses by inhibiting certain enzymes involved in cytokine production. Similarly,it may interfere with cancer cell proliferation by targeting specific kinases or transcription factors.

The development of novel drugs often involves optimizing synthetic routes to improve scalability and cost-effectiveness。For 2-{11--66 -(11 H --12 ,44 --tria z ol--y l ) p y ridin --33-y l c yclo prop yl } pro pan --22 am ine, researchers are focusing on streamlining synthetic steps while maintaining high yields。This approach not only reduces production costs but also minimizes waste,making it more environmentally sustainable。Additionally, efforts are being made to develop green chemistry methodologies that utilize renewable resources and reduce hazardous byproducts。

The pharmacokinetic profile of CAS No22289--16--14--9 is another critical aspect that needs careful evaluation。After administration���the compound must be rapidly absorbed,distributed,metabolized,and excreted (ADME) to ensure therapeutic efficacy。In vitro studies have been conducted to assess how quickly the compound is absorbed into cells and how it interacts with metabolic enzymes。These studies provide valuable insights into potential drug-drug interactions and toxicity concerns。

Furthermore,the safety profile of CAS No22289--16--14--9 has been evaluated through toxicological studies。These studies involve administering varying doses of the compound to animal models to assess acute toxicity、chronic toxicity,and potential long-term health effects。The results from these studies are crucial for determining safe dosage ranges and identifying any adverse effects that may need to be addressed before human trials。

The future prospects for CAS No22289--16--14--9 look promising,with ongoing research aimed at expanding its therapeutic applications。Researchers are exploring its potential use in treating neurodegenerative diseases、autoimmune disorders,and infectious diseases。The versatility of its molecular structure allows it to interact with multiple targets,making it a valuable tool for developing combination therapies。

In conclusion,CAS No22289--16--14--9 (2-{11--66 -(11 H --12 ,44 --tria z ol--y l ) p y ridin --33-y l c yclo prop yl } pro pan --22 am ine) represents an exciting advancement in pharmaceutical chemistry。Its unique structural features、potential biological activity、and favorable pharmacokinetic properties make it a promising candidate for further development。As research continues,we can expect more insights into its therapeutic applications and mechanisms of action。This will pave the way for new treatments that address some of today’s most pressing medical challenges。

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